Givinostat hydrochloride monohydrate
Givinostat hydrochloride monohydrate
Givinostat hydrochloride monohydrate is the monohydrate form of givinostat hydrochloride. It is a histone deacetylase inhibitor indicated for the treatment of Duchenne muscular dystrophy in patients 6 years of age and older. It has a role as an angiogenesis inhibitor, an anti-inflammatory agent, an antineoplastic agent, an apoptosis inducer and an EC 3.5.1.98 (histone deacetylase) inhibitor. It contains a givinostat hydrochloride.
Brand Name:
Vulcanchem
CAS No.:
732302-99-7
VCID:
VC0006822
InChI:
InChI=1S/C24H27N3O4.ClH.H2O/c1-3-27(4-2)15-17-5-7-21-14-18(6-8-20(21)13-17)16-31-24(29)25-22-11-9-19(10-12-22)23(28)26-30;;/h5-14,30H,3-4,15-16H2,1-2H3,(H,25,29)(H,26,28);1H;1H2
SMILES:
CCN(CC)CC1=CC2=C(C=C1)C=C(C=C2)COC(=O)NC3=CC=C(C=C3)C(=O)NO.O.Cl
Molecular Formula:
C24H30ClN3O5
Molecular Weight:
476.0 g/mol
Givinostat hydrochloride monohydrate
CAS No.: 732302-99-7
Cat. No.: VC0006822
Molecular Formula: C24H30ClN3O5
Molecular Weight: 476.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Givinostat hydrochloride monohydrate is the monohydrate form of givinostat hydrochloride. It is a histone deacetylase inhibitor indicated for the treatment of Duchenne muscular dystrophy in patients 6 years of age and older. It has a role as an angiogenesis inhibitor, an anti-inflammatory agent, an antineoplastic agent, an apoptosis inducer and an EC 3.5.1.98 (histone deacetylase) inhibitor. It contains a givinostat hydrochloride. |
|---|---|
| CAS No. | 732302-99-7 |
| Molecular Formula | C24H30ClN3O5 |
| Molecular Weight | 476.0 g/mol |
| IUPAC Name | [6-(diethylaminomethyl)naphthalen-2-yl]methyl N-[4-(hydroxycarbamoyl)phenyl]carbamate;hydrate;hydrochloride |
| Standard InChI | InChI=1S/C24H27N3O4.ClH.H2O/c1-3-27(4-2)15-17-5-7-21-14-18(6-8-20(21)13-17)16-31-24(29)25-22-11-9-19(10-12-22)23(28)26-30;;/h5-14,30H,3-4,15-16H2,1-2H3,(H,25,29)(H,26,28);1H;1H2 |
| Standard InChI Key | FKGKZBBDJSKCIS-UHFFFAOYSA-N |
| SMILES | CCN(CC)CC1=CC2=C(C=C1)C=C(C=C2)COC(=O)NC3=CC=C(C=C3)C(=O)NO.O.Cl |
| Canonical SMILES | CCN(CC)CC1=CC2=C(C=C1)C=C(C=C2)COC(=O)NC3=CC=C(C=C3)C(=O)NO.O.Cl |
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